Cas no 2375289-23-7 ((2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2375289-23-7
• MF: C₈H₁₁F₄NO₃
• MW: 245.171456575394
• CID: 5638842
• PubChem ID: 165913168
• Update Time: 2025-06-11

(2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• 2375289-23-7
• EN300-28277803

• Inchi： 1S/C8H11F4NO3/c1-7(2,9)3-4(5(14)15)13-6(16)8(10,11)12/h4H,3H2,1-2H3,(H,13,16)(H,14,15)/t4-/m0/s1
• InChI Key： DVVNVLNLFSUNOX-BYPYZUCNSA-N
• SMILES： FC(C)(C)C[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 245.06750586g/mol
• Monoisotopic Mass: 245.06750586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

Recent Advances in the Study of (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2375289-23-7)

The compound (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2375289-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid as a key intermediate in the synthesis of novel fluorinated amino acid derivatives. These derivatives are of particular interest due to their enhanced metabolic stability and bioavailability, which are critical for the development of next-generation pharmaceuticals. The compound's unique fluorination pattern and stereochemistry contribute to its ability to modulate biological targets with high specificity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound as a potent inhibitor of specific enzymes involved in inflammatory pathways. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its target enzymes, providing valuable insights for future drug design.

Another significant development involves the application of (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid in the synthesis of peptide-based therapeutics. Recent preclinical trials have shown that incorporating this compound into peptide sequences enhances their stability against proteolytic degradation, thereby improving their pharmacokinetic profiles. This finding opens new avenues for the development of peptide drugs targeting chronic diseases.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. A study published in Organic Process Research & Development reported a novel catalytic method that significantly enhances the efficiency of the synthesis process, making it more feasible for industrial-scale applications.

In conclusion, (2S)-4-fluoro-4-methyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2375289-23-7) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical properties and versatile applications underscore its potential to address unmet medical needs. Future studies should focus on expanding its therapeutic applications and overcoming existing synthetic challenges to fully realize its potential.